1-(4-Methoxy-2,6-dimethylphenylsulfonyl)piperidine-2-carbaldehyde

• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 1-(4-methoxy-2,6-dimethylphenyl)sulfonylpiperidine-2-carbaldehyde
• InChI: InChI=1S/C15H21NO4S/c1-11-8-14(20-3)9-12(2)15(11)21(18,19)16-7-5-4-6-13(16)10-17/h8-10,13H,4-7H2,1-3H3
• InChI Key: URCHYGMVZRJZBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)N2CCCCC2C=O)C)OC

Description

1-(4-Methoxy-2,6-dimethylphenylsulfonyl)piperidine-2-carbaldehyde is a useful research compound. Its molecular formula is C15H21NO4S and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DMSO (12.76 mmol, 4 eq.) was dissolved in methylene chloride (10 ml), oxalyl chloride (6.38 mmol, 2 eq) was added under nitrogen at −78° C. and the mixture was then stirred at this temperature for 30 min. (1-(4-Methoxy-2,6-dimethylphenylsulfonyl)piperidin-2-yl)methanol (3.1 mmol, 1 eq) was dissolved in methylene chloride (10 ml), the solution was added dropwise to the reaction solution at −78° C. and this was then stirred for 30 min. Triethylamine (12.76 mmol, 5 eq) was added and the reaction solution was warmed to room temperature and stirred for 1 h. Water (20 ml) was added to the reaction mixture and the mixture was extracted with methylene chloride (3×60 ml). The organic phase was dried over sodium sulfate and filtered and the filtrate was concentrated to dryness under reduced pressure. The crude product was employed in the next stage without further purification. Yield: 90%